Cas no 2314-40-1 (1,3-Dithiol-2-one)

1,3-Dithiol-2-one structure
1,3-Dithiol-2-one structure
Product Name:1,3-Dithiol-2-one
CAS No:2314-40-1
MF:C3H2OS2
MW:118.177378177643
CID:290698
PubChem ID:137541
Update Time:2025-04-19

1,3-Dithiol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiol-2-one
    • SCHEMBL641489
    • DTXSID80177709
    • InChI=1/C3H2OS2/c4-3-5-1-2-6-3/h1-2
    • 2314-40-1
    • Inchi: 1S/C3H2OS2/c4-3-5-1-2-6-3/h1-2H
    • InChI Key: FWLLWHCFLMXGDG-UHFFFAOYSA-N
    • SMILES: S1C(=O)SC=C1

Computed Properties

  • Exact Mass: 117.95476
  • Monoisotopic Mass: 117.954706
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 87
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.7
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.525
  • Boiling Point: 234.5°Cat760mmHg
  • Flash Point: 112.4°C
  • Refractive Index: 1.698
  • PSA: 17.07

1,3-Dithiol-2-one Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.